1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(oxan-2-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H21NO2/c1-2-13(15)14-8-6-11(7-9-14)12-5-3-4-10-16-12/h2,11-12H,1,3-10H2
• InChI Key: UUDXPRSSNNXUSS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C2CCCCO2
• Molecular Formula: C13H21NO2
• Molecular Weight: 223.31 g/mol

Description

1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one, also known as PPOP, is a chemical compound that has been studied for its potential applications in scientific research. It is a piperidine derivative that has a unique structure, which makes it an interesting target for synthesis and investigation.

Mechanism of Action

The mechanism of action of 1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one is not fully understood, but it is believed to interact with certain receptors in the brain, including the dopamine D2 receptor. This interaction may lead to changes in neurotransmitter release and neuronal activity, which could have implications for the treatment of neurological disorders.
Biochemical and Physiological Effects
Studies have shown that 1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one can have a range of biochemical and physiological effects, including changes in dopamine release, locomotor activity, and anxiety-like behavior in animal models. These effects suggest that 1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one may have potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one in lab experiments is its unique structure, which makes it an interesting target for synthesis and investigation. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on 1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one, including further investigation of its mechanism of action and its potential therapeutic applications. Additionally, studies could focus on developing new synthesis methods for 1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one and exploring its potential as a tool for studying neurological functions and disorders.
In conclusion, 1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one is a chemical compound that has potential applications in scientific research, particularly in the fields of medicinal chemistry, pharmacology, and neuroscience. Its unique structure and affinity for certain receptors in the brain make it an interesting target for investigation, and further research could lead to new insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one can be achieved through various methods, including the reaction of 4-(2-oxan-2-yl-ethyl)piperidine with acryloyl chloride. This reaction produces 1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one as a yellow oil, which can be purified through column chromatography.

Scientific Research Applications

1-[4-(Oxan-2-yl)piperidin-1-yl]prop-2-en-1-one has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have an affinity for certain receptors in the brain, which could make it a useful tool for studying neurological functions and disorders.